Cas no 2260933-17-1 (5-Tert-butylpiperidine-2-carboxylic acid)

• Product Name: 5-Tert-butylpiperidine-2-carboxylic acid
• CAS No: 2260933-17-1
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 6384646
• PubChem ID: 137943613
• Update Time: 2025-06-12

5-Tert-butylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2260933-17-1
• 5-tert-butylpiperidine-2-carboxylic acid
• EN300-6734516
• 5-Tert-butylpiperidine-2-carboxylic acid

• Inchi： 1S/C10H19NO2/c1-10(2,3)7-4-5-8(9(12)13)11-6-7/h7-8,11H,4-6H2,1-3H3,(H,12,13)
• InChI Key： XIJUECQQOOLWJN-UHFFFAOYSA-N
• SMILES： OC(C1CCC(CN1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 49.3Ų

Additional information on 5-Tert-butylpiperidine-2-carboxylic acid

Comprehensive Overview of 5-Tert-butylpiperidine-2-carboxylic acid (CAS No. 2260933-17-1): Properties, Applications, and Industry Insights

5-Tert-butylpiperidine-2-carboxylic acid (CAS No. 2260933-17-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This piperidine derivative combines a tert-butyl group with a carboxylic acid functionality, making it a versatile building block for drug discovery and fine chemical synthesis. Researchers increasingly focus on its potential as a chiral intermediate or ligand precursor in asymmetric catalysis, addressing the growing demand for enantioselective synthesis methods in modern chemistry.

The compound's molecular architecture features a sterically hindered piperidine ring, which contributes to its distinctive physicochemical properties. With a molecular weight of 185.26 g/mol and the characteristic carboxyl group at position 2, this compound demonstrates interesting solubility profiles in both polar and non-polar solvents. Recent studies highlight its potential as a conformationally restricted amino acid analog, particularly relevant in peptide mimetics development—a hot topic in medicinal chemistry circles searching for "bioactive peptide alternatives" or "rigid amino acid scaffolds."

In pharmaceutical applications, 5-Tert-butylpiperidine-2-carboxylic acid serves as a valuable precursor for CNS-targeting compounds, aligning with current industry trends toward neurological disorder treatments. Its structural similarity to proline derivatives makes it particularly interesting for researchers investigating "blood-brain barrier permeable molecules"—a frequently searched term in drug development forums. The tert-butyl moiety enhances lipophilicity while the carboxylic acid group provides a handle for further derivatization, creating opportunities for intellectual property development in pharmaceutical patents.

From a synthetic chemistry perspective, this compound addresses several challenges frequently discussed in organic chemistry communities searching for "sterically hindered amine synthesis" or "chiral pool building blocks." The piperidine core offers a rigid framework that can influence molecular conformation in final products, while the tert-butyl group provides both steric bulk and metabolic stability—key considerations in modern drug design principles emphasizing "molecular property optimization."

Quality control aspects of 5-Tert-butylpiperidine-2-carboxylic acid (CAS No. 2260933-17-1) involve rigorous analytical verification, including HPLC purity assessment and chiral purity determination when applicable. The compound's stability profile makes it suitable for long-term storage under proper conditions, addressing common concerns about "amine compound degradation" in research chemical inventories. Current Good Manufacturing Practice (cGMP) compliant synthesis routes are being developed to meet pharmaceutical industry standards for "high-purity chiral intermediates."

Environmental and safety considerations for this compound follow standard laboratory handling protocols for carboxylic acid derivatives. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and eye protection is recommended—a practical consideration often searched by laboratory technicians looking for "safe handling of organic acids." The compound's environmental fate and biodegradation characteristics are subjects of ongoing study, particularly regarding its potential as a "green chemistry building block."

The commercial availability of 5-Tert-butylpiperidine-2-carboxylic acid has expanded significantly since its initial discovery, with multiple suppliers now offering custom synthesis services and bulk quantities. Market analysts note growing interest from contract research organizations (CROs) specializing in "fragment-based drug discovery"—a trending search term in pharmaceutical business intelligence. Pricing structures typically reflect the compound's purity grade and chiral purity specifications, with research-grade material being most accessible to academic institutions.

Future research directions for this compound likely focus on its application in "targeted protein degradation" strategies and "proteolysis targeting chimeras" (PROTACs)—two rapidly evolving areas in drug discovery. The piperidine-carboxylic acid combination offers potential as an E3 ligase-binding moiety, while the tert-butyl group could contribute to cell permeability. These applications position CAS No. 2260933-17-1 as a compound of continuing relevance in cutting-edge therapeutic development.

For researchers investigating "conformationally constrained drug candidates" or "sp3-rich fragments," 5-Tert-butylpiperidine-2-carboxylic acid presents numerous opportunities. Its balanced molecular properties align well with current lead optimization strategies emphasizing three-dimensionality in drug molecules—a response to the pharmaceutical industry's recognition of "molecular complexity" as a key success factor in clinical development. The compound's patent landscape shows increasing activity, particularly in applications involving CNS drug delivery and enzyme inhibitor design.

In analytical applications, this compound serves as a valuable reference standard for method development in chiral separation techniques. Laboratories focusing on "HPLC method development for amines" or "chiral stationary phase evaluation" frequently utilize such structurally interesting compounds. The presence of both basic (amine) and acidic (carboxyl) functional groups in 5-Tert-butylpiperidine-2-carboxylic acid makes it particularly useful for studying pH-dependent retention behavior in chromatographic systems.

The compound's crystallization behavior has attracted attention from solid-state chemists studying "polymorphism in amino acid derivatives." The tert-butyl group influences crystal packing arrangements, potentially leading to interesting material properties. Such characteristics make CAS No. 2260933-17-1 relevant to emerging fields like "pharmaceutical cocrystal engineering," where researchers aim to improve drug solubility and bioavailability through crystal form manipulation.

Supply chain considerations for 5-Tert-butylpiperidine-2-carboxylic acid reflect broader trends in fine chemical distribution. With increasing demand for "diversified chemical sourcing" and "regional supply chain resilience," multiple manufacturers now produce this compound across different geographic regions. Quality documentation typically includes comprehensive analytical data packages, addressing the pharmaceutical industry's need for "well-characterized building blocks" in drug development pipelines.

In conclusion, 5-Tert-butylpiperidine-2-carboxylic acid (CAS No. 2260933-17-1) represents a structurally intriguing and functionally versatile compound with growing importance across multiple chemistry-driven industries. Its unique combination of steric bulk, chirality, and dual functionality positions it as a valuable tool for researchers addressing contemporary challenges in medicinal chemistry, asymmetric synthesis, and materials science. As the chemical industry continues evolving toward more sophisticated molecular designs, this piperidine derivative will likely maintain its relevance in both academic and industrial research settings.